Cas no 1692052-57-5 (2-acetamido-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid)

• Product Name: 2-acetamido-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid
• CAS No: 1692052-57-5
• MF: C₇H₁₁N₅O₃
• MW: 213.193940401077
• CID: 5948856
• PubChem ID: 107043215
• Update Time: 2025-11-01

2-acetamido-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid
• EN300-4495373
• 1692052-57-5

• Inchi： 1S/C7H11N5O3/c1-4(13)8-5(7(14)15)3-6-9-11-12(2)10-6/h5H,3H2,1-2H3,(H,8,13)(H,14,15)
• InChI Key： BILKEKXOZIAKBX-UHFFFAOYSA-N
• SMILES： OC(C(CC1N=NN(C)N=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 213.08618923g/mol
• Monoisotopic Mass: 213.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 110Ų

Additional information on 2-acetamido-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid

Exploring the Potential of 2-acetamido-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid (CAS No. 1692052-57-5) in Modern Research

The compound 2-acetamido-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid (CAS No. 1692052-57-5) has garnered significant attention in the scientific community due to its unique structural features and potential applications. This molecule combines an acetamido group with a tetrazole ring, making it a versatile candidate for various research fields, including medicinal chemistry, drug discovery, and materials science. Researchers are particularly interested in its role as a bioisostere for carboxylic acids, which enhances its utility in designing novel pharmaceuticals.

One of the key reasons for the growing interest in 2-acetamido-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid is its potential to address challenges in drug solubility and metabolic stability. The tetrazole moiety is known for its ability to mimic carboxyl groups while offering improved pharmacokinetic properties. This makes the compound a valuable tool in the development of small-molecule inhibitors and enzyme modulators, topics frequently searched by researchers in AI-driven drug discovery platforms.

In recent years, the demand for heterocyclic compounds like 2-acetamido-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid has surged, driven by their applications in peptide mimetics and bioconjugation. The compound's ability to form stable interactions with biological targets aligns with current trends in precision medicine and targeted therapy. Additionally, its synthesis and characterization have been explored in peer-reviewed studies, often cited in discussions about green chemistry and sustainable synthesis methods.

Another area where CAS No. 1692052-57-5 shows promise is in the field of materials science. The tetrazole ring's nitrogen-rich structure contributes to its potential use in energetic materials and coordination polymers. Researchers investigating metal-organic frameworks (MOFs) and catalysis have also highlighted its relevance. These applications are frequently queried in academic search engines, reflecting the compound's interdisciplinary appeal.

From a synthetic perspective, the preparation of 2-acetamido-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid involves innovative strategies to optimize yield and purity. Recent advancements in microwave-assisted synthesis and flow chemistry have streamlined its production, addressing common challenges like regioselectivity and side reactions. These methodologies are often discussed in forums focused on organic synthesis optimization, a hot topic among chemists.

Looking ahead, the versatility of 2-acetamido-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid positions it as a compound of interest for future innovations. Whether in drug design, material engineering, or catalytic applications, its unique properties continue to inspire new research directions. As the scientific community explores its full potential, this compound is likely to remain a focal point in discussions about molecular diversity and functional group compatibility.